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Compound of Interest

Compound Name: Boc-Dab(Aloc)-OH

Cat. No.: B558581

Technical Guide: Boc-Dab(Aloc)-OH

This guide provides an in-depth overview of the chemical properties of N-a-tert-
Butoxycarbonyl-N-y-allyloxycarbonyl-L-a,y-diaminobutyric acid, commonly known as Boc-
Dab(Aloc)-OH. This compound is a valuable building block in peptide synthesis and drug
development, incorporating two distinct orthogonal protecting groups that allow for selective
deprotection strategies.

Physicochemical Data

The key quantitative data for Boc-Dab(Aloc)-OH are summarized in the table below, providing
a quick reference for researchers.

Parameter Value Reference
CAS Number 171820-73-8 [1]
Molecular Formula C13H22N206 [1]
Molecular Weight 302.32 g/mol [1]

Molecular Structure and Protecting Groups

Boc-Dab(Aloc)-OH is a derivative of L-a,y-diaminobutyric acid. The a-amino group is protected
by a tert-butoxycarbonyl (Boc) group, which is labile under acidic conditions. The y-amino
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group is protected by an allyloxycarbonyl (Aloc) group, which is selectively removed by
palladium-catalyzed reactions. This orthogonal protection scheme is crucial for the stepwise
elongation of peptide chains and the introduction of modifications at specific sites.

Logical Relationship of Boc-Dab(Aloc)-OH Components
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Caption: Molecular components of Boc-Dab(Aloc)-OH.

Experimental Protocols

Detailed experimental protocols for the application of Boc-Dab(Aloc)-OH in solid-phase
peptide synthesis (SPPS) are beyond the scope of this introductory guide. However, a
generalized workflow is presented below to illustrate its utility.

General Workflow for Incorporation in SPPS

e Resin Loading: The C-terminal amino acid is attached to a solid support (resin).
o Deprotection: The N-terminal protecting group of the resin-bound amino acid is removed.

o Coupling of Boc-Dab(Aloc)-OH: Boc-Dab(Aloc)-OH is activated using a suitable coupling
reagent (e.g., HBTU, HATU) and coupled to the deprotected N-terminus of the growing
peptide chain.
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o Selective Deprotection: The Boc or Aloc group can be selectively removed to allow for further
chain elongation at the a-amino group or modification at the y-amino group, respectively.

o Boc Removal: Treatment with an acid such as trifluoroacetic acid (TFA).

o Aloc Removal: Treatment with a palladium(0) catalyst, such as
tetrakis(triphenylphosphine)palladium(0), in the presence of a scavenger.

o Peptide Cleavage: Once the desired peptide sequence is assembled, the peptide is cleaved
from the resin, and all remaining protecting groups are removed.
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General Experimental Workflow for SPPS using Boc-Dab(Aloc)-OH
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Caption: SPPS workflow with Boc-Dab(Aloc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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